3-Bromo-4-fluoro-5-iodoaniline

• IUPAC Name: 3-bromo-4-fluoro-5-iodoaniline
• InChI: InChI=1S/C6H4BrFIN/c7-4-1-3(10)2-5(9)6(4)8/h1-2H,10H2
• InChI Key: LTBKPVLRZJWPBV-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1Br)F)I)N
• Molecular Formula: C6H4BrFIN
• Molecular Weight: 315.91 g/mol

Description

3-Bromo-4-fluoro-5-iodoaniline is a chemical compound listed in the PubChem database It is a unique molecule with specific properties and applications in various fields of science and industry

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

Industrial production of 3-Bromo-4-fluoro-5-iodoaniline would likely involve large-scale chemical processes, utilizing advanced technologies and equipment to ensure high yield and purity. The exact methods may vary depending on the manufacturer and the intended application of the compound .

Chemical Reactions Analysis

Types of Reactions

3-Bromo-4-fluoro-5-iodoaniline can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can convert this compound into its reduced forms.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another

Common Reagents and Conditions

Common reagents used in the reactions of this compound include oxidizing agents, reducing agents, and various catalysts. The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to achieve the desired outcomes .

Major Products Formed

The major products formed from the reactions of this compound depend on the specific type of reaction and the reagents used. These products can vary widely and are often characterized using techniques such as spectroscopy and chromatography .

Scientific Research Applications

3-Bromo-4-fluoro-5-iodoaniline has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent or intermediate in organic synthesis.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its therapeutic potential in various medical conditions.

Industry: Utilized in the production of specialized materials and chemicals

Mechanism of Action

The mechanism of action of 3-Bromo-4-fluoro-5-iodoaniline involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the context of its use .

Comparison with Similar Compounds

3-Bromo-4-fluoro-5-iodoaniline can be compared with other similar compounds to highlight its uniqueness. Similar compounds may share structural features or functional groups but differ in their specific properties and applications. Some similar compounds include:

• Aspirin (CID 2244)
• Salicylsalicylic acid (CID 5161)
• Indomethacin (CID 3715)
• Sulindac (CID 1548887) .

Conclusion

This compound is a versatile compound with significant importance in various scientific and industrial fields. Its unique properties and wide range of applications make it a valuable subject of study and utilization.